Cas no 408340-26-1 (Benzenethiol,3,4,5-triamino-)
Benzenethiol,3,4,5-triamino- structure
Product Name:Benzenethiol,3,4,5-triamino-
CAS No:408340-26-1
MF:C6H9N3S
MW:155.220759153366
CID:326199
PubChem ID:45122164
Update Time:2025-04-19
Benzenethiol,3,4,5-triamino- Chemical and Physical Properties
Names and Identifiers
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- Benzenethiol,3,4,5-triamino-
- 3,4,5-triaminobenzenethiol
- 408340-26-1
- DTXSID80669290
- 3,4,5-Triaminobenzene-1-thiol
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- Inchi: 1S/C6H9N3S/c7-4-1-3(10)2-5(8)6(4)9/h1-2,10H,7-9H2
- InChI Key: WGXRIWVNYKCNJY-UHFFFAOYSA-N
- SMILES: SC1C=C(C(=C(C=1)N)N)N
Computed Properties
- Exact Mass: 155.052
- Monoisotopic Mass: 155.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.1A^2
- XLogP3: 0
Benzenethiol,3,4,5-triamino- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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